Cas no 1337141-43-1 (5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE)

• Product Name: 5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• CAS No: 1337141-43-1
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 5581775
• PubChem ID: 92134981
• Update Time: 2025-05-19

5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• 1-Naphthalenamine, 5-bromo-6-fluoro-1,2,3,4-tetrahydro-
• Y13090
• 1337141-43-1

• Inchi： 1S/C10H11BrFN/c11-10-7-2-1-3-9(13)6(7)4-5-8(10)12/h4-5,9H,1-3,13H2
• InChI Key： DMOKHKDSZZLMSZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1CCCC2N)F

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE

Introduction to 5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE (CAS No. 1337141-43-1)

5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE, identified by its Chemical Abstracts Service (CAS) number 1337141-43-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydronaphthalene class, a structural motif known for its versatile applications in drug design and synthesis. The presence of both bromo and fluoro substituents on the naphthalene ring system introduces unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The 5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE structure is characterized by a saturated naphthalene core, which is a common scaffold in many biologically active molecules. The bromo group at the 5-position and the fluoro group at the 6-position enhance the reactivity of the molecule, allowing for further functionalization through various chemical transformations. These modifications are particularly useful in medicinal chemistry for optimizing pharmacokinetic profiles and target specificity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. 5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE has emerged as a key intermediate in the synthesis of compounds that interact with enzymes and receptors involved in cancer metabolism and inflammation. For instance, studies have demonstrated its utility in generating derivatives that modulate the activity of key enzymes such as kinases and phosphodiesterases. These enzymes play critical roles in cellular signaling pathways that are often dysregulated in diseases like cancer and chronic inflammation.

One of the most compelling aspects of 5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE is its role in the development of next-generation antiviral agents. The structural features of this compound allow for interactions with viral proteases and polymerases, thereby inhibiting viral replication. Recent advancements in computational chemistry have enabled researchers to predict how modifications to this scaffold can enhance binding affinity and selectivity against viral targets. This has led to the discovery of several promising candidates that are currently undergoing preclinical evaluation.

The pharmaceutical industry has also explored the use of 5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE in designing molecules with improved pharmacokinetic properties. The fluoro substituent, in particular, is known for its ability to enhance metabolic stability and oral bioavailability. By incorporating this moiety into drug candidates, researchers aim to develop therapies that are more effective and have fewer side effects. This approach has been particularly successful in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is a major challenge.

Another area where 5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE has made significant contributions is in the field of immunotherapy. Researchers have synthesized derivatives of this compound that exhibit immunomodulatory effects by interacting with immune cell receptors. These derivatives show promise in treating autoimmune diseases and enhancing anti-tumor immune responses. The ability to fine-tune the structure of these molecules allows for targeted modulation of immune pathways without eliciting off-target effects.

The synthesis of 5-BROMO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and fluoro substituents efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity levels essential for pharmaceutical applications.

In conclusion,5-BROMO-6-FLUORO-Tetrahydronaphthalenamine (CAS No: 133714143) represents a versatile building block with broad applications across multiple therapeutic areas. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop innovative treatments for complex diseases such as cancer、inflammation、and viral infections。 As research continues to uncover new biological targets and mechanisms，the importance of compounds like this one will only grow，driving further advancements in drug discovery and development。